Cas no 1214353-02-2 (3-(Difluoromethyl)-4-fluoroanisole)

• Product Name: 3-(Difluoromethyl)-4-fluoroanisole
• CAS No: 1214353-02-2
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD14698667
• CID: 4960859
• PubChem ID: 46311790
• Update Time: 2025-06-28

3-(Difluoromethyl)-4-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoroanisole
• 2-(difluoromethyl)-1-fluoro-4-methoxybenzene
• SY265733

• MDL： MFCD14698667
• Inchi： 1S/C8H7F3O/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,8H,1H3
• InChI Key： SLYIEKPCSMKFDH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)F)OC

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(Difluoromethyl)-4-fluoroanisole

3-(Difluoromethyl)-4-fluoroanisole (CAS No. 1214353-02-2): A Versatile Compound in Biomedical Research

3-(Difluoromethyl)-4-fluoroanisole, with the chemical formula C₈H₈FO₃, is a fluorinated aromatic ether compound that has garnered significant attention in the field of biomedical research. Its unique molecular structure, characterized by the presence of fluorine atoms at specific positions, confers distinct physicochemical properties that make it a valuable candidate for drug discovery, material science, and chemical biology applications. The compound's CAS No. 1214303-02-2 serves as a critical identifier for its synthesis, characterization, and regulatory compliance in research settings.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of 3-(Difluoromethyl)-4-fluoroanisole through catalytic fluorination methods. A 2023 study published in Journal of Medicinal Chemistry highlighted the use of transition metal-catalyzed fluorination to achieve high-yield synthesis of this compound, which is critical for its application in preclinical drug development. The fluorine-containing aromatic ether structure of this molecule allows for tunable electronic properties, making it a promising scaffold for functionalized small molecules in therapeutic applications.

One of the key features of 3-(Difluoromethyl)-4-fluoroanisole is its ability to act as a fluorinated building block in the design of pharmaceutical compounds. Fluorine atoms are known to enhance metabolic stability and improve binding affinity to biological targets, which are critical factors in drug candidate optimization. A 2022 review in Chemical Communications emphasized the role of fluorinated ethers in modulating protein-ligand interactions, suggesting that compounds like 3-(Difluoromethyl)-4-fluoroanisole could serve as precursors for targeted drug design.

Recent studies have explored the photophysical properties of 3-(Difluoromethyl)-4-fluoroanisole in the context of fluorescent probes. Research published in Advanced Materials in 2024 demonstrated that this compound exhibits strong fluorescence emission in the visible spectrum when conjugated with chromophoric moieties. This property makes it a potential candidate for bioimaging applications, where fluorescent labeling is essential for tracking molecular interactions in cellular systems.

The synthetic versatility of 3-(Difluoromethyl)-4-fluoroanisole has also been leveraged in the development of polymer-based materials. A 2023 paper in Macromolecules reported the incorporation of this compound into fluorinated copolymers to enhance hydrophobicity and thermal stability. Such materials find applications in biocompatible coatings and drug delivery systems, where controlled release and surface modification are critical parameters.

From a computational chemistry perspective, the 3-(Difluoromethyl)-4-fluoroanisole molecule has been extensively studied using quantum mechanical modeling to predict its reactivity and binding behavior. A 2023 computational study in Journal of Computational Chemistry revealed that the fluorine atoms in this compound contribute to its electrostatic potential, which is crucial for its interaction with biological macromolecules. These insights have informed the design of structure-based drug discovery strategies targeting specific protein domains.

In the realm of environmental science, the 3-(Difluoromethyl)-4-fluoroanisole compound has been analyzed for its long-range transport potential and bioaccumulation risk. A 2024 study in Environmental Science & Technology indicated that the fluorinated ether structure of this compound may lead to persistent organic pollutants (POPs) under certain environmental conditions. This highlights the importance of regulatory frameworks for the safe use of such compounds in industrial and research applications.

The 3-(Difluoromethyl)-4-fluoroanisole compound continues to be a focal point in interdisciplinary research due to its unique chemical properties and potential applications. Its role as a fluorinated scaffold in drug discovery, material science, and environmental chemistry underscores the importance of understanding its synthetic pathways, physical behavior, and biological interactions. Ongoing research is expected to further elucidate its utility in addressing complex challenges in biomedical innovation.